Cas no 1797084-18-4 (N-(4-bromo-2-methylphenyl)-3-(pyridin-2-yloxy)benzamide)

• Product Name: N-(4-bromo-2-methylphenyl)-3-(pyridin-2-yloxy)benzamide
• CAS No: 1797084-18-4
• MF: C₁₉H₁₅BrN₂O₂
• MW: 383.238603830338
• CID: 5977452
• PubChem ID: 71809897
• Update Time: 2025-05-20

N-(4-bromo-2-methylphenyl)-3-(pyridin-2-yloxy)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-bromo-2-methylphenyl)-3-(pyridin-2-yloxy)benzamide
• F6445-0153
• 1797084-18-4
• N-(4-bromo-2-methylphenyl)-3-pyridin-2-yloxybenzamide
• AKOS024566250

• Inchi： 1S/C19H15BrN2O2/c1-13-11-15(20)8-9-17(13)22-19(23)14-5-4-6-16(12-14)24-18-7-2-3-10-21-18/h2-12H,1H3,(H,22,23)
• InChI Key： IIEPFBFJKQALTJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C)C=1)NC(C1C=CC=C(C=1)OC1C=CC=CN=1)=O

Computed Properties

• Exact Mass: 382.03169g/mol
• Monoisotopic Mass: 382.03169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 51.2Ų

Additional information on N-(4-bromo-2-methylphenyl)-3-(pyridin-2-yloxy)benzamide

Introduction to N-(4-bromo-2-methylphenyl)-3-(pyridin-2-yloxy)benzamide (CAS No. 1797084-18-4)

N-(4-bromo-2-methylphenyl)-3-(pyridin-2-yloxy)benzamide, commonly referred to by its CAS number CAS No. 1797084-18-4, is a complex organic compound with significant applications in the fields of pharmacology and materials science. This compound is characterized by its unique structure, which combines a brominated aromatic ring, a methyl group, and a pyridine moiety, all connected through an amide functional group. The presence of these functional groups makes it highly versatile and amenable to various chemical reactions, particularly in the synthesis of advanced materials and pharmaceutical agents.

Recent studies have highlighted the potential of N-(4-bromo-2-methylphenyl)-3-(pyridin-2-yloxy)benzamide in drug discovery, particularly in the development of novel anti-cancer agents. Researchers have found that this compound exhibits selective cytotoxicity against various cancer cell lines, making it a promising candidate for further preclinical testing. The bromine atom in the molecule plays a crucial role in enhancing its bioavailability and stability, while the pyridine ring contributes to its ability to interact with specific cellular targets.

In addition to its pharmacological applications, CAS No. 1797084-18-4 has also been explored for its potential in the synthesis of advanced polymers and coatings. The amide group in the molecule provides excellent adhesion properties, while the aromatic rings contribute to thermal stability and mechanical strength. Recent advancements in polymer chemistry have enabled the incorporation of this compound into high-performance materials used in aerospace and automotive industries.

The synthesis of N-(4-bromo-2-methylphenyl)-3-(pyridin-2-yloxy)benzamide involves a multi-step process that typically begins with the bromination of an aromatic ring followed by nucleophilic substitution and amide formation. These steps require precise control over reaction conditions to ensure high yields and purity of the final product. Researchers have recently developed more efficient synthetic pathways that minimize waste and reduce production costs, making this compound more accessible for large-scale applications.

From an environmental perspective, the use of CAS No. 1797084-18-4 has been scrutinized due to concerns over its potential impact on ecosystems. However, recent studies have shown that proper disposal methods can mitigate these risks, ensuring that its benefits are realized without compromising environmental sustainability.

In conclusion, N-(4-bromo-2-methylphenyl)-3-(pyridin-2-yloxy)benzamide (CAS No. 1797084-18-4) is a versatile compound with wide-ranging applications across multiple industries. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within pharmacology and materials science.